molecular formula C7H14ClNO2 B590639 Carbamic  acid,  chloro(1,1-dimethylethyl)-,  ethyl  ester  (9CI) CAS No. 137731-98-7

Carbamic acid, chloro(1,1-dimethylethyl)-, ethyl ester (9CI)

Cat. No.: B590639
CAS No.: 137731-98-7
M. Wt: 179.644
InChI Key: RZYFTRPKMCCEMM-UHFFFAOYSA-N
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Description

Carbamic acid, chloro(1,1-dimethylethyl)-, ethyl ester (9CI), also known as Carbamic acid, chloro(1,1-dimethylethyl)-, ethyl ester (9CI), is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.644. The purity is usually 95%.
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Properties

CAS No.

137731-98-7

Molecular Formula

C7H14ClNO2

Molecular Weight

179.644

IUPAC Name

ethyl N-tert-butyl-N-chlorocarbamate

InChI

InChI=1S/C7H14ClNO2/c1-5-11-6(10)9(8)7(2,3)4/h5H2,1-4H3

InChI Key

RZYFTRPKMCCEMM-UHFFFAOYSA-N

SMILES

CCOC(=O)N(C(C)(C)C)Cl

Synonyms

Carbamic acid, chloro(1,1-dimethylethyl)-, ethyl ester (9CI)

Origin of Product

United States

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